Cas no 946202-01-3 (2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product name: 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 946202-01-3
• MF: C₁₉H₂₃FN₄O₄S
• MW: 422.473726511002
• CID: 6163399
• PubChem ID: 25285184

2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
• AKOS024498752
• F5110-0087
• 946202-01-3
• 2-(4-fluorophenoxy)-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• SR-01000921031-1
• SR-01000921031
• Z408916336
• 2-(4-fluorophenoxy)-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• 2-(4-fluorophenoxy)-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]acetamide

• Inchi： 1S/C19H23FN4O4S/c20-16-4-6-17(7-5-16)28-15-19(25)22-9-14-29(26,27)24-12-10-23(11-13-24)18-3-1-2-8-21-18/h1-8H,9-15H2,(H,22,25)
• InChI Key： VOMJNVZDTJAMSO-UHFFFAOYSA-N
• SMILES： S(CCNC(COC1C=CC(=CC=1)F)=O)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 422.14240456g/mol
• Monoisotopic Mass: 422.14240456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 1.5

Additional information on 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide

Comprehensive Overview of 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 946202-01-3)

The compound 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide, identified by its CAS No. 946202-01-3, is a sophisticated chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorophenoxy moiety, a pyridinylpiperazine core, and a sulfonamide linkage, which collectively contribute to its potential biological activity. Researchers are particularly interested in its structural attributes, as they may offer insights into the development of novel therapeutic agents.

In recent years, the demand for piperazine derivatives and sulfonamide-based compounds has surged, driven by their widespread applications in drug discovery. The 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide stands out due to its potential interactions with various biological targets. For instance, the pyridin-2-yl group is known to enhance binding affinity to certain receptors, while the fluorophenoxy segment may improve metabolic stability. These characteristics make it a promising candidate for further investigation in the context of central nervous system (CNS) disorders and inflammatory conditions, which are among the most searched topics in pharmaceutical forums.

The synthesis of 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity. The growing interest in high-throughput screening and structure-activity relationship (SAR) studies has further highlighted the importance of such well-defined molecules in modern drug development pipelines.

From a commercial perspective, CAS No. 946202-01-3 is often sought after by pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its potential applications extend beyond traditional medicine, with emerging interest in areas like precision medicine and personalized drug formulations. These trends align with the increasing number of online queries related to next-generation drug candidates and targeted therapy approaches, underscoring the relevance of this compound in contemporary scientific discourse.

Safety and regulatory compliance are paramount when handling 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide. While it is not classified as a hazardous material, standard laboratory protocols must be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines set by organizations such as the FDA and EMA. This emphasis on safety resonates with the broader scientific community's focus on sustainable chemistry and green synthesis, which are frequently discussed in academic and industrial circles.

In conclusion, 2-(4-fluorophenoxy)-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 946202-01-3) represents a compelling area of study for chemists and pharmacologists alike. Its intricate structure and potential therapeutic benefits make it a valuable subject for ongoing research. As the scientific community continues to explore innovative treatments for complex diseases, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.